Cas no 340700-94-9 ((11bR)-2,6-Dimethyl-N,N-bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine)

(11bR)-2,6-Dimethyl-N,N-bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine structure
340700-94-9 structure
Product Name:(11bR)-2,6-Dimethyl-N,N-bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
CAS No:340700-94-9
MF:C38H34NO2P
MW:567.655830860138
CID:4556107
PubChem ID:72808745
Update Time:2025-10-30

(11bR)-2,6-Dimethyl-N,N-bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine Chemical and Physical Properties

Names and Identifiers

    • (11bR)-2,6-Dimethyl-N,N-bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • (11bS)-2,6-Dimethyl-N,N-bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • E74581
    • 10,16-dimethyl-N,N-bis(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
    • (11BS)-2,6-DIMETHYL-N,N-BIS(1-PHENYLETHYL)DINAPHTHO[2,1-D1,2-F][1,3,2]DIOXAPHOSPHEPIN-4-AMINE
    • (11bR)- 2,6-dimethyl-N,N-bis[(1R)-1-phenylethyl]-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • 10,16-dimethyl-N,N-bis(1-phenylethyl)-12,14-dioxa-13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-amine
    • (11bR)-2,6-Dimethyl-N,N-bis[(1R)-1-phenylethyl]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • 340700-94-9
    • 201732-49-2
    • AKOS040767858
    • (11bS)- 2,6-dimethyl-N,N-bis[(1R)-1-phenylethyl]-Dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine
    • Inchi: 1S/C38H34NO2P/c1-25-23-31-19-11-13-21-33(31)35-36-34-22-14-12-20-32(34)24-26(2)38(36)41-42(40-37(25)35)39(27(3)29-15-7-5-8-16-29)28(4)30-17-9-6-10-18-30/h5-24,27-28H,1-4H3
    • InChI Key: OMAJFQDTQQIPJW-UHFFFAOYSA-N
    • SMILES: P1(N(C(C)C2C=CC=CC=2)C(C)C2C=CC=CC=2)OC2C(C)=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=C(C)C=2O1

Computed Properties

  • Exact Mass: 567.23271632 g/mol
  • Monoisotopic Mass: 567.23271632 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 5
  • Complexity: 803
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.6
  • Topological Polar Surface Area: 29.5
  • Molecular Weight: 567.7

(11bR)-2,6-Dimethyl-N,N-bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine Pricemore >>

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Additional information on (11bR)-2,6-Dimethyl-N,N-bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine

Comprehensive Overview of (11bR)-2,6-Dimethyl-N,N-bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine (CAS No. 340700-94-9)

The compound (11bR)-2,6-Dimethyl-N,N-bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine, identified by its CAS No. 340700-94-9, represents a highly specialized chiral organophosphorus derivative. Its intricate molecular architecture, featuring a dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin core, positions it as a compound of significant interest in asymmetric catalysis and advanced material science. Researchers and industries are increasingly exploring its potential due to its unique stereoelectronic properties, which enable precise control in synthetic transformations.

In recent years, the demand for chiral auxiliaries and ligands in pharmaceutical synthesis has surged, driven by the need for enantioselective drug development. The (11bR)-2,6-Dimethyl-N,N-bis(1-phenylethyl) moiety of this compound offers exceptional steric hindrance and electronic tuning, making it a candidate for high-performance catalytic systems. Its application in cross-coupling reactions and C-H activation processes aligns with the growing focus on sustainable chemistry, a topic frequently searched in academic and industrial forums.

The structural complexity of dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine derivatives has also attracted attention in materials science, particularly in the design of organic semiconductors and luminescent materials. Users searching for "chiral phosphorus ligands" or "asymmetric synthesis catalysts" often encounter this compound due to its modular framework, which allows for tailored modifications to optimize performance in optoelectronic devices.

From a synthetic perspective, the CAS No. 340700-94-9 compound exemplifies advancements in phosphorus heterocycle chemistry. Its stability under ambient conditions and compatibility with diverse reaction media address common laboratory challenges, such as air sensitivity and solvent limitations—frequent pain points discussed in online chemistry communities. This adaptability makes it a versatile tool for researchers exploring novel reaction pathways.

Environmental and regulatory considerations further highlight the relevance of this compound. Unlike traditional heavy metal catalysts, organophosphorus compounds like (11bR)-2,6-Dimethyl-N,N-bis(1-phenylethyl)dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-amine offer greener alternatives, aligning with global trends toward sustainable chemical practices. Searches for "eco-friendly chiral catalysts" or "low-toxicity phosphorus ligands" often intersect with discussions about this molecule's potential.

In summary, CAS No. 340700-94-9 embodies a convergence of innovation in catalysis, materials science, and green chemistry. Its multifaceted applications and structural elegance ensure its continued prominence in both academic research and industrial applications, answering the pressing needs of modern synthetic challenges.

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